Cas no 16221-63-9 (2-Propanol,1-phenoxy-3-(2-propyn-1-yloxy)-, 2-carbamate)

2-Propanol,1-phenoxy-3-(2-propyn-1-yloxy)-, 2-carbamate structure
16221-63-9 structure
Product Name:2-Propanol,1-phenoxy-3-(2-propyn-1-yloxy)-, 2-carbamate
CAS No:16221-63-9
MF:C13H15NO4
MW:249.262503862381
CID:169501
PubChem ID:204376
Update Time:2025-04-19

2-Propanol,1-phenoxy-3-(2-propyn-1-yloxy)-, 2-carbamate Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-phenoxy-3-(2-propyn-1-yloxy)-, 2-carbamate
    • (1-phenoxy-3-prop-2-ynoxypropan-2-yl) carbamate
    • Carbamic acid 1-phenoxymethyl-2-(2-propynyloxy)ethyl ester
    • 1-Phenoxy-3-[(prop-2-yn-1-yl)oxy]propan-2-yl hydrogen carbonimidate
    • 1-Phenyl-3-(2-propynyloxy)-2-propanol carbamate
    • BRN 1990469
    • 2-Propanol, 1-phenoxy-3-(2-propynyloxy)-, carbamate
    • DTXSID90936662
    • 16221-63-9
    • 1-Propargyl-2-carbamoyl glycerol 3-phenyl ether
    • Inchi: 1S/C13H15NO4/c1-2-8-16-9-12(18-13(14)15)10-17-11-6-4-3-5-7-11/h1,3-7,12H,8-10H2,(H2,14,15)
    • InChI Key: OQFCXAPFTKYGFA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC(COCC#C)OC(N)=O

Computed Properties

  • Exact Mass: 249.10015
  • Monoisotopic Mass: 249.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 70.78

2-Propanol,1-phenoxy-3-(2-propyn-1-yloxy)-, 2-carbamate Related Literature

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